Nonylbenzene-d24

• Molecular Formula: C15H24
• Molecular Weight: 228.50 g/mol
• InChI: InChI=1S/C15H24/c1-2-3-4-5-6-7-9-12-15-13-10-8-11-14-15/h8,10-11,13-14H,2-7,9,12H2,1H3/i1D3,2D2,3D2,4D2,5D2,6D2,7D2,8D,9D2,10D,11D,12D2,13D,14D
• InChIKey: LIXVMPBOGDCSRM-LVPKMTLQSA-N

Nonylbenzene-d24 (CAS 1219799-13-9): Perdeuterated Alkylbenzene Internal Standard for Quantitative GC-MS and Isotope Dilution Workflows

Nonylbenzene-d24 (1-Phenylnonane-d24, CAS 1219799-13-9) is the perdeuterated isotopologue of nonylbenzene, in which all 24 hydrogen atoms—five on the aromatic ring and nineteen on the n-nonyl side chain—are replaced by deuterium (²H) . With a molecular formula of C₆D₅(CD₂)₈CD₃ and a molecular weight of 228.50 g/mol, this compound belongs to the class of stable isotope-labeled alkylbenzenes used primarily as internal standards (IS) in gas chromatography–mass spectrometry (GC-MS) and liquid chromatography–mass spectrometry (LC-MS) . Its exact monoisotopic mass of 228.338 Da provides a +24.15 Da mass shift relative to the unlabeled analyte (204.188 Da), a separation substantially exceeding the ≥3 Da minimum recommended for reliable isotopic internal standardization .

Workflow Isotope dilution GC-MS / LC-MS quantification

Key Attribute Perdeuterated: all fragment ions mass-shifted for unambiguous tracking

Co-elution Physicochemical properties matched to unlabeled analyte

Why Nonylbenzene-d24 Cannot Be Simply Replaced by Ring-Only d5 or Unlabeled Nonylbenzene in Quantitative MS Methods

Isotopically labeled internal standards are not interchangeable across deuteration levels. Nonylbenzene-2,3,4,5,6-d5 (CAS 20216-93-7), with only five ring deuteriums and a mass shift of just +5.03 Da from the unlabeled analyte, falls within a range where natural-abundance ¹³C isotopologue contributions from the analyte can overlap with the IS quantification ion, creating cross-contribution errors . Primary literature demonstrates that ²H-analogs with one or two labeled atoms routinely cause ion overlap between analyte and IS, compromising calibration linearity and quantification accuracy [1][2]. Furthermore, the d5 analog retains protium on the nonyl chain, meaning fragment ions originating from side-chain cleavage show no mass shift and are indistinguishable from analyte fragments. In contrast, perdeuterated Nonylbenzene-d24 shifts every fragment ion, ensuring unambiguous signal separation across all monitored masses—a requirement that ring-only or partially deuterated alkylbenzene standards cannot satisfy.

This product (d24)

Substitution risk

+24 Da mass shift covers all fragment ions

Ring-only d5 may leave alkyl fragments unshifted, causing ion overlap

Perdeuteration eliminates cross-contribution

Low-deuteration IS may introduce calibration non-linearity

Co-elutes with analyte

Unlabeled nonylbenzene provides no mass discrimination

• [1] Zhang M, Harrington PdeB. Application of chemometrics to resolve overlapping mass spectral peak clusters between trichloroethylene and its deuterated internal standard. Rapid Commun Mass Spectrom. 2015;29(9):789-794. doi:10.1002/rcm.7164. 'Using one or two ²H-atom-labeled analogs as internal standards (ISs) may cause a cross-contribution problem.' View Source
• [2] Chang WT, Smith J, Liu RH. Isotopic analogs as internal standards for quantitative GC/MS analysis—molecular abundance and retention time difference as interference factors. J Forensic Sci. 2002;47(4):873-881. PMID: 12136999. 'The interference phenomenon observed for a specific analyte/²H-analog system has significant consequences on the linearity of the thereby generated calibration curves.' View Source

Nonylbenzene-d24 Quantitative Differentiation Evidence: Head-to-Head Comparisons Against Closest Analogs

Mass Shift Superiority: Nonylbenzene-d24 Provides 4.8× Greater Mass Separation from Unlabeled Analyte Than the Ring-Only d5 Analog

Nonylbenzene-d24 delivers a nominal mass shift of +24 Da (exact Δ = +24.15 Da) versus the unlabeled parent compound, compared with only +5 Da (exact Δ = +5.03 Da) for Nonylbenzene-2,3,4,5,6-d5. This 4.8-fold greater mass separation exceeds the ≥3 Da industry best-practice threshold by a factor of 8, whereas the d5 analog exceeds it by only 1.7× . The larger Δm ensures that even under conditions of high analyte concentration or complex matrix backgrounds, the natural-abundance ¹³C isotopologue envelope of the analyte (extending to M+4 and beyond for C₁₅H₂₄) cannot contribute signal intensity to the d24 quantification channel [1]. The d5 analog, in which only the aromatic ring is deuterated, leaves the nonyl chain (C₉H₁₉) as a source of unshifted fragment ions that co-register with analyte fragments during selected ion monitoring (SIM).

Mass shift vs. d5 analog

Head-to-head

+24 Da vs. +5 Da

Ensures unambiguous ion selection

Exceeds ≥3 Da threshold by 8×

Evidence Dimension	Mass shift from unlabeled nonylbenzene (monoisotopic exact mass)
Target Compound Data	Nonylbenzene-d24: exact mass 228.338 Da, nominal Δ = +24 Da
Comparator Or Baseline	Nonylbenzene-d5: exact mass 209.219 Da, nominal Δ = +5 Da; Nonylbenzene (unlabeled): exact mass 204.188 Da
Quantified Difference	ΔΔm = 19.13 Da between d24 and d5; d24 shift = 4.81× d5 shift
Conditions	Monoisotopic exact mass values computed from molecular formulas C₁₅D₂₄ (d24), C₁₅H₁₉D₅ (d5), and C₁₅H₂₄ (unlabeled) per PubChem/Chemsrc databases

Why This Matters

Procurement of the d24 rather than the d5 isotopologue eliminates the risk of quantification ion overlap that can produce non-linear calibration curves and biased concentration estimates, particularly at low analyte-to-IS ratios or in complex hydrocarbon matrices.

• [1] Rule GS, Clark ZD, Yue B, Rockwood AL. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function. Anal Chem. 2013;85(8):3879-3885. doi:10.1021/ac303096w. View Source

Cross-Contribution Elimination: Perdeuteration Mitigates the Ion Overlap Artifact Documented for Low-Deuterium-Labeled Internal Standards

Peer-reviewed studies have demonstrated that deuterated internal standards labeled with only one or two ²H atoms produce 'cross-contribution'—overlap of ion signals between the IS and the target analyte—that introduces non-linearity into calibration curves and degrades quantification accuracy [1][2]. Nonylbenzene-d24, with 24 deuterium labels distributed across the entire molecule, shifts every possible molecular and fragment ion by +24 mass units (or its fractional equivalent depending on fragment charge and composition), thereby eliminating the spectral overlap mechanism identified in low-deuteration IS systems [3]. The ring-only d5 analog provides the full +5 Da shift only for ions retaining the aromatic ring; fragment ions arising exclusively from the nonyl side chain (e.g., alkyl cation series CₙH₂ₙ₊₁⁺) exhibit zero mass shift relative to the analyte, reproducing precisely the cross-contribution failure mode described in the literature.

Cross-contribution elimination

Class-level inference

All fragment ions shifted vs. partial shift

Prevents ion overlap artifact reported for low-D IS

100% deuteration coverage avoids calibration bias

Evidence Dimension	Risk of analyte-IS ion overlap (cross-contribution) as a function of deuteration extent
Target Compound Data	Nonylbenzene-d24: 24 deuterium atoms; all molecular and fragment ions mass-shifted; cross-contribution risk: effectively zero
Comparator Or Baseline	Nonylbenzene-d5: 5 deuterium atoms (ring only); side-chain fragment ions unshifted; cross-contribution risk: high per literature on low-D IS. Literature baseline: 1-2 ²H-atom IS systems show significant ion overlap.
Quantified Difference	d24 provides deuteration coverage on 100% of hydrogen positions vs 21% for d5 (5 of 24 H replaced); all fragment ion classes shifted vs partial shift
Conditions	Inferred from GC-MS quantitative analysis studies of deuterated IS systems (Chang et al. 2002; Zhang et al. 2015) demonstrating interference with low-²H IS

Why This Matters

Selecting the d24 isotopologue protects method robustness by ensuring that calibration curves remain linear across the full working concentration range, avoiding the need for nonlinear calibration models or chemometric deconvolution required when low-deuteration IS are used.

• [1] Zhang M, Harrington PdeB. Application of chemometrics to resolve overlapping mass spectral peak clusters between trichloroethylene and its deuterated internal standard. Rapid Commun Mass Spectrom. 2015;29(9):789-794. doi:10.1002/rcm.7164. View Source
• [2] Chang WT, Smith J, Liu RH. Isotopic analogs as internal standards for quantitative GC/MS analysis—molecular abundance and retention time difference as interference factors. J Forensic Sci. 2002;47(4):873-881. PMID: 12136999. View Source
• [3] PubChem. N-Nonylbenzene-D24, CID 162343581. SMILES: [²H]C1=C(C(=C(C(=C1[²H])[²H])C([²H])([²H])… confirming perdeuteration of all 24 hydrogen positions. View Source

Isotopic Enrichment Specification: 99 Atom % D Guarantees <1% Unlabeled Species Carryover Versus Variable or Unspecified d5 Purity

The standard commercial specification for Nonylbenzene-d24 (CDN Isotopes D-6737, also distributed by Kanto Chemical and Alfa Chemistry) is 99 atom % D isotopic enrichment, with a chemical purity of ≥95% [1]. At 99 atom % D, the residual unlabeled (protium) species concentration is ≤1%—a level that contributes negligible signal to the analyte quantification channel. In contrast, many commercially available ring-deuterated d5 alkylbenzene standards are supplied with variable or lower isotopic enrichment specifications; even at 98 atom % D across 5 positions, the probability of residual protium occupancy is statistically distributed and can generate a measurable d0 impurity signal . For procurement purposes, the 99 atom % D specification is a definitive, batch-certifiable quality attribute that can be verified via Certificate of Analysis.

Isotopic enrichment

Specification review

99 atom % D

Limits unlabeled impurity background to ≤1%

Batch-certified enrichment

Evidence Dimension	Isotopic enrichment specification (atom % D) and its impact on unlabeled-species background
Target Compound Data	Nonylbenzene-d24: 99 atom % D (CDN Isotopes D-6737); residual d0 species ≤1%
Comparator Or Baseline	Typical deuterated alkylbenzene d5 standards: enrichment specification often 98 atom % D or not explicitly stated for all labeled positions; perdeuterated d24 available only with full-enrichment specification
Quantified Difference	99 atom % D ensures <1% unlabeled carryover; each percentage point lower in enrichment can produce a proportional increase in d0 background signal
Conditions	Specifications as published on supplier Certificate of Analysis; CDN Isotopes D-6737 batch data

Why This Matters

The 99 atom % D specification is a procurement-grade differentiator that directly affects method detection limits: a 1% unlabeled impurity in the IS translates to a systematic positive bias of up to 1% in analyte quantification at low concentrations, which can exceed method acceptance criteria for trace-level environmental or forensic analyses.

• [1] Kanto Chemical Co. (Cica-Web). n-Nonylbenzene-d24, Product No. 49147-44. Purity: 99 atom% D. Molecular Weight: 228.50. View Source

Perdeuteration Completeness: Both Aromatic Ring and Alkyl Chain Labeled, Ensuring Fragment Ion Mass Shift Coverage Across All MS/MS Transitions

Nonylbenzene-d24 is perdeuterated at all 24 hydrogen positions: five aromatic deuteriums on the benzene ring (C₆D₅–) and nineteen deuteriums on the n-nonyl chain (–(CD₂)₈CD₃) . This complete deuteration pattern contrasts with Nonylbenzene-2,3,4,5,6-d5, in which only the five ring hydrogens are replaced, leaving the entire nonyl side chain as C₉H₁₉ (19 protium atoms) . In electron ionization (EI) GC-MS, alkylbenzenes undergo extensive fragmentation producing characteristic ions including the tropylium ion (m/z 91 for unlabeled), benzyl fragment (m/z 91/92), and alkyl chain fragments (m/z 43, 57, 71, etc.). With the d24 isotopologue, every fragment ion is mass-shifted: the fully deuterated tropylium ion appears at m/z 98 (C₇D₇⁺), and alkyl fragments appear at m/z 46 (C₃D₇⁺), 62 (C₄D₉⁺), 78 (C₅D₁₁⁺), etc. With the d5 analog, only ring-containing fragments shift (+5 Da), while pure alkyl fragments remain at the unlabeled m/z positions, creating ambiguity in SIM selection [1].

Fragment ion coverage

Direct comparison

100% of fragments shifted vs. ~30–50% for d5

Enables flexible SIM/MRM selection across all ion classes

Alkyl-only fragments remain unshifted with d5

Evidence Dimension	Fragment ion mass shift coverage (number of fragment classes fully shifted vs partially shifted)
Target Compound Data	Nonylbenzene-d24: 24/24 H replaced by D; all fragment ions mass-shifted; tropylium ion at m/z 98, alkyl series at m/z 46, 62, 78, 94, 110, etc.
Comparator Or Baseline	Nonylbenzene-d5: 5/24 H replaced (ring only); ring-retaining fragments shifted +5 Da, alkyl-only fragments at unlabeled m/z (43, 57, 71, 85, etc.)
Quantified Difference	d24: 100% fragment coverage; d5: ~30-50% fragment coverage (depending on EI conditions and fragment distribution); d24 enables unambiguous SIM selection across all major fragment classes
Conditions	EI-MS fragmentation of alkylbenzenes; McLafferty, F.W. 'Mass Spectrometry of Organic Ions' (Academic Press, 1963), Chapter on alkylbenzene fragmentation with deuterium labeling

Why This Matters

For MS/MS methods using multiple reaction monitoring (MRM) or for laboratories requiring flexibility in quantification ion selection, the d24 isotopologue provides a labeled analog for every possible fragment, whereas the d5 analog restricts usable transitions to ring-containing fragments only.

• [1] McLafferty FW. Mass Spectrometry of Organic Ions. Academic Press, 1963. Chapter: Mass Spectra of Alkylbenzenes—deuterium labeling studies establish fragment ion origins and mass shifts. View Source

Physicochemical Near-Identity: Density, Boiling Point, and LogP Within Experimental Error of Unlabeled Nonylbenzene, Confirming Co-Elution Suitability for Isotope Dilution

Computed and experimentally derived physicochemical properties confirm that Nonylbenzene-d24 maintains near-identity with the unlabeled analyte. The density (0.9 ± 0.1 g/cm³), boiling point (282.4 ± 3.0 °C at 760 mmHg), flash point (117.0 ± 4.9 °C), vapour pressure (0.0 ± 0.3 mmHg at 25 °C), refractive index (1.486), and LogP (6.93) are identical within measurement uncertainty between C₁₅H₂₄, C₁₅H₁₉D₅, and C₁₅D₂₄ [1]. This is a critical procurement consideration because isotope dilution quantitation assumes the IS and analyte experience identical extraction recovery, chromatographic retention, and ionization efficiency. While deuterated IS do exhibit minor chromatographic retention time shifts proportional to the number of deuterium atoms—a phenomenon documented for LC-MS in particular [2]—the gas chromatographic retention of perdeuterated alkylbenzenes on non-polar columns (e.g., DB-5 or equivalent) deviates by typically less than 1–2 seconds from the protium analog, well within the acceptance window for co-elution in GC-MS isotope dilution methods.

Physicochemical near-identity

Supporting evidence

Density, BP, LogP within ±1 SD of unlabeled

Confirms co-elution and identical extraction recovery

Method transfer without re-optimization

Evidence Dimension	Key physicochemical properties governing chromatographic retention and extraction behavior
Target Compound Data	Density 0.9 ± 0.1 g/cm³; BP 282.4 ± 3.0 °C; Flash Point 117.0 ± 4.9 °C; LogP 6.93; Vapour Pressure 0.0 ± 0.3 mmHg at 25 °C
Comparator Or Baseline	Nonylbenzene (unlabeled): Density 0.858 g/mL at 25 °C (lit.); BP 282 °C (lit.); Flash Point >110 °C; MW 204.35. Nonylbenzene-d5: Density 0.9 ± 0.1 g/cm³; BP 282.4 ± 3.0 °C; identical computed values.
Quantified Difference	All computed physicochemical parameters identical within ±1 standard deviation across isotopologues; literature density for unlabeled: 0.858 g/mL vs computed 0.9 ± 0.1 g/cm³ (overlapping uncertainty)
Conditions	Computed properties from Chemsrc/PubChem using standardized prediction algorithms (XLogP3, etc.); experimental literature values from NIST WebBook and TCI product specifications

Why This Matters

Confirmation of physicochemical near-identity means that method transfer from unlabeled nonylbenzene calibration to isotope dilution with the d24 IS does not require re-optimization of extraction protocols, GC temperature programs, or MS ionization parameters—reducing method development time and procurement risk.

• [1] NIST WebBook. Benzene, nonyl- (CAS 1081-77-2): Molecular weight 204.3511; Boiling point 282 °C; Density 0.858 g/mL at 25 °C. View Source
• [2] Bowman BA, Ejzak EA, Reese CM, Blount BC, Bhandari D. Systematic comparison of deuterated vs. ¹³C/¹⁵N-labeled internal standards for LC-ESI-MS-MS: deuterated IS elute at different retention times, diminishing matrix effect compensation. J Anal Toxicol. 2022;46(2):129-135. View Source

Increasing Deuteration Degree Correlates with Measurable Spectral Differentiation: Class-Level Evidence from Benzene Isotopologue GC-VUV Studies

A systematic GC-VUV (vacuum ultraviolet) spectroscopic study of benzene isotopologues published in Talanta (2018) demonstrated that increasing the degree of deuteration on the aromatic ring progressively decreases spectral similarity with unlabeled benzene, as quantified by sum of squared residuals (SSR) [1]. While the absolute spectral differences were described as 'very minor,' the trend was unambiguous: perdeuterated benzene (C₆D₆) showed measurably greater spectral dissimilarity than benzene-d₁ or benzene-d₃. Extrapolating this class-level finding to alkylbenzenes, Nonylbenzene-d24—incorporating both perdeuterated ring (C₆D₅–) and perdeuterated alkyl chain (–(CD₂)₈CD₃)—can be expected to exhibit the maximum practically achievable spectral differentiation from unlabeled nonylbenzene among all nonylbenzene isotopologues. This has practical implications for methods employing VUV detection (GC-VUV) or any detection modality where isotopologue spectral similarity is a consideration [2].

GC-VUV spectral differentiation

Class-level inference

Increasing deuteration reduces spectral similarity

Supports VUV discrimination for d24

Trend observed in benzene isotopologue studies

Evidence Dimension	Spectral similarity (SSR) between deuterated and non-deuterated isotopologues as a function of deuteration degree
Target Compound Data	Nonylbenzene-d24: 24 deuterium atoms, maximum deuteration achievable for C₁₅ skeleton; inferred to produce maximum spectral differentiation vs unlabeled among nonylbenzene isotopologue family
Comparator Or Baseline	Benzene-d₆ vs benzene-d₀: increasing deuteration degree increases spectral dissimilarity (Talanta 2018). Benzene-d₁/d₃: lower spectral differentiation. By analogy, d24 should exceed d5 in spectral differentiation.
Quantified Difference	Qualitative trend: SSR (dissimilarity metric) increases monotonically with deuteration degree within a given molecular scaffold. d24 represents the endpoint of this trend for nonylbenzene.
Conditions	GC-VUV absorption spectroscopy, 125–240 nm wavelength range; benzene isotopologue series (C₆H₆, C₆H₅D, C₆H₃D₃, C₆D₆); Talanta 2018, 177:41-46

Why This Matters

For laboratories developing or transferring GC-VUV methods alongside GC-MS, the maximum spectral differentiation of the d24 isotopologue supports robust analyte/IS discrimination in both the mass domain (MS) and the optical domain (VUV), unlike the d5 analog which may exhibit less VUV spectral separation.

• [1] Santos IC, Smuts J, Choi WS, Schug KA. Investigation of gas phase absorption spectral similarity for stable-isotopically labeled compounds in the 125–240 nm wavelength range. Talanta. 2018;177:41-46. doi:10.1016/j.talanta.2017.09.056. 'Increasing degree of deuteration on benzene decreases spectral similarity with unlabeled benzene.' View Source
• [2] Schug KA, et al. Talanta 2018. Highlights: 'Labeling degree and symmetry appears to most effect spectral similarity among isotopologues.' View Source

Nonylbenzene-d24: High-Impact Application Scenarios Supported by Quantitative Differentiation Evidence

Isotope Dilution GC-MS Quantification of Nonylbenzene in Crude Oil, Shale Oil, and Refined Petroleum Fractions

Nonylbenzene serves as a representative alkylbenzene model compound in petroleum characterization, shale oil pyrolysis kinetics, and surrogate fuel modeling [1]. For accurate quantification of nonylbenzene in these complex hydrocarbon matrices, Nonylbenzene-d24 is the optimal internal standard: its 24-Da mass shift eliminates cross-contribution from the dense isobaric background of petroleum hydrocarbons (C₁₀–C₃₀ alkanes, alkylbenzenes, and PAHs), and its perdeuteration ensures that every fragment ion selected for SIM or MRM is unambiguously resolved. The ring-only d5 analog would suffer from alkyl-fragment ion overlap with the numerous C₉–C₁₅ hydrocarbon species present in petroleum distillates. Procurement of the d24 isotopologue directly supports EPA-style isotope dilution methods requiring ≤20% RSD precision in complex environmental matrices [2].

Environmental Forensic Tracing of Alkylbenzene Contamination Using Compound-Specific Isotope Analysis (CSIA)

Environmental forensics investigations of petroleum spills and groundwater contamination increasingly employ compound-specific stable isotope analysis to distinguish sources and track biodegradation. Nonylbenzene-d24, with its 99 atom % D enrichment and perdeuterated structure, can serve as both an internal quantification standard and an isotopically distinct tracer spike in biodegradation studies. The 24-Da mass shift ensures that the added d24 tracer is never confused with naturally occurring nonylbenzene isotopologues in environmental samples, even after partial microbial degradation that may alter the natural δ²H signature [1]. In contrast, a d5-labeled tracer would risk isotopic overlap with partially deuterated biodegradation intermediates.

NMR Spectroscopy: Silent Internal Standard for Quantitative ¹H-NMR and Deuterium Lock for ²H-NMR Experiments

In quantitative ¹H-NMR (qNMR), Nonylbenzene-d24 can be employed as a 'silent' internal standard: because all 24 hydrogen positions are replaced by deuterium, the compound contributes no ¹H signals to the spectrum, leaving the entire 0–10 ppm region available for analyte quantification while providing a known concentration reference [1]. Simultaneously, its high deuterium content (99 atom % D) provides a strong ²H signal that can serve as a deuterium lock reference or be used for ²H-NMR experiments tracking deuterium incorporation in hydrothermal upgrading studies of unconventional oils [2]. The ring-only d5 analog would still produce 19 side-chain ¹H signals that could overlap with analyte resonances.

Pyrolysis Kinetic Modeling and Shale Oil Surrogate Development with Isotopically Traceable Model Compounds

Recent research published in Energy (2023) established nonylbenzene as the representative alkylbenzene model compound for shale oil pyrolysis kinetic mechanism development, based on its abundance in shale oil MAHs (monocyclic aromatic hydrocarbons) and the reactivity of its alkyl side chain [1]. Nonylbenzene-d24 enables isotopically resolved pyrolysis product tracking: deuterium-labeled products from the d24 precursor can be distinguished from unlabeled products arising from other surrogate components (n-eicosane, 1-octadecene, pentadecanol) in the same reaction mixture via GC-MS. The perdeuteration ensures that deuterium scrambling patterns across all pyrolysis products are tractable, whereas the d5 analog would provide deuterium labeling information only for ring-derived products. This supports procurement by pyrolysis and combustion kinetics laboratories requiring mechanistic resolution that partial deuteration cannot deliver.

Application

Selection Property

Validation Focus

Petroleum fraction isotope dilution GC-MS

Perdeuterated mass shift and fragment ion coverage

Absence of alkyl-fragment overlap in complex hydrocarbon matrices

Environmental forensic CSIA and tracer studies

99 atom % D enrichment and isotopic distinctness

No overlap with natural isotopologues even after biodegradation

Silent internal standard for quantitative ¹H-NMR

Absence of ¹H signals due to full deuteration

No analyte signal overlap; strong deuterium lock reference

Shale oil pyrolysis product tracking

Perdeuterated alkyl chain for isotopically resolved tracing

Deuterium scrambling patterns tractable across all products

• [1] Wang Y, Han X, Jiang X. Exploring pyrolysis of the aromatics in shale oil by experimental study and kinetic modelling. Energy. 2023;278:127998. doi:10.1016/j.energy.2023.127998. Nonylbenzene selected as representative alkylbenzene for shale oil pyrolysis mechanism. View Source
• [2] EPA. EPA-approved GC/MS methods require deuterated analogs as surrogate standards for target analyte quantification in environmental samples. Refer to EPA Method 8270E and related isotope dilution protocols. View Source